N-[2-(2,5-dimethoxyphenyl)-1-({2-[(5-methyl-2-thienyl)methylene]hydrazino}carbonyl)vinyl]benzamide

• Molecular Formula: C24H23N3O4S
• Molecular Weight: 449.5 g/mol
• IUPAC Name: N-[(Z)-1-(2,5-dimethoxyphenyl)-3-[(2E)-2-[(5-methylthiophen-2-yl)methylidene]hydrazinyl]-3-oxoprop-1-en-2-yl]benzamide
• InChI: InChI=1S/C24H23N3O4S/c1-16-9-11-20(32-16)15-25-27-24(29)21(26-23(28)17-7-5-4-6-8-17)14-18-13-19(30-2)10-12-22(18)31-3/h4-15H,1-3H3,(H,26,28)(H,27,29)/b21-14-,25-15+
• InChI Key: LBSAUOQDAXVOFA-JPCQLYNOSA-N
• Isomeric SMILES: CC1=CC=C(S1)/C=N/NC(=O)/C(=C/C2=C(C=CC(=C2)OC)OC)/NC(=O)C3=CC=CC=C3
• SMILES: CC1=CC=C(S1)C=NNC(=O)C(=CC2=C(C=CC(=C2)OC)OC)NC(=O)C3=CC=CC=C3

Description

N-[2-(2,5-dimethoxyphenyl)-1-({2-[(5-methyl-2-thienyl)methylene]hydrazino}carbonyl)vinyl]benzamide, also known as DMPEA-VB, is a chemical compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry.

Scientific Research Applications

1. Synthesis and Crystal Structures

The compound has been studied for its synthesis and crystal structure. Researchers found that such compounds crystallize as centrosymmetric hydrogen-bonded dimers, facilitated by interactions involving the amide and carbonyl moieties. Supramolecular aggregation is controlled by a combination of π–π interactions and weak hydrogen bonding (Kranjc et al., 2012).

2. Smart Window Applications

A derivative of this compound, TPVB, has been developed for smart window applications. The polymer film derived from it exhibits excellent redox stability, moderate switching time, and high optical contrast, making it suitable for use in smart windows (Soğancı et al., 2016).

3. Use as Photostabilizers

Thiophene derivatives of the compound have been synthesized and used as photostabilizers for poly(vinyl chloride) (PVC). These materials showed a significant reduction in the level of photodegradation of PVC films, suggesting their potential as effective photostabilizers (Balakit et al., 2015).

4. Antibacterial Activity

New benzocaine hydrazide derivatives of this compound have been synthesized and evaluated for antibacterial activity. The synthesized compounds showed promising in vitro antibacterial activity against various bacterial strains (Han et al., 2017).